Cas no 1949815-82-0 (ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide)

• Product Name: ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide
• CAS No: 1949815-82-0
• MF: C₁₃H₁₅BrN₂O₂S
• MW: 343.239401102066
• CID: 4632723
• Update Time: 2025-11-01

ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-allyl-2-imino-2,3-dihydrobenzo[d]thiazole-6-carboxylate hydrobromide
• ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide

• Inchi： 1S/C13H14N2O2S.BrH/c1-3-7-15-10-6-5-9(12(16)17-4-2)8-11(10)18-13(15)14;/h3,5-6,8,14H,1,4,7H2,2H3;1H
• InChI Key： ABZSQSQCXSUCQG-UHFFFAOYSA-N
• SMILES： C1(=N)SC2C=C(C=CC=2N1CC=C)C(OCC)=O.Br

ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide

Comprehensive Analysis of Ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Hydrobromide (CAS No. 1949815-82-0)

The compound ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide (CAS No. 1949815-82-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core modified with an ethyl carboxylate and an allyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in targeting enzyme inhibition and cellular signaling pathways.

In recent years, the demand for novel heterocyclic compounds like ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide has surged due to their versatility in medicinal chemistry. This compound’s hydrobromide salt form enhances its solubility, a critical factor for bioavailability in drug formulations. Its CAS No. 1949815-82-0 is frequently searched in academic databases, reflecting its growing relevance in studies related to anti-inflammatory and neuroprotective agents. Users often inquire about its synthesis, purity standards, and potential analogs, highlighting its importance in modern research.

The benzothiazole moiety in this compound is a key structural feature shared with several FDA-approved drugs, underscoring its pharmacological significance. Scientists are investigating its role in modulating kinase activity and receptor binding, topics that dominate current literature. Additionally, its allyl substitution offers opportunities for further functionalization, making it a valuable scaffold for combinatorial chemistry. Discussions on platforms like ResearchGate often focus on optimizing its synthetic routes to improve yield and scalability.

From an industrial perspective, ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide is gaining traction as a reference standard in analytical testing. Laboratories prioritize its characterization using HPLC, NMR, and mass spectrometry to ensure compliance with regulatory guidelines. The compound’s stability under varying pH conditions is another area of interest, particularly for formulation scientists working on sustained-release drug delivery systems.

Environmental and safety profiles of CAS No. 1949815-82-0 are also frequently queried. While it is not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). Its biodegradability and ecotoxicology data are under review, aligning with the global push for green chemistry principles. Researchers are exploring eco-friendly synthesis methods, such as catalytic hydrogenation, to reduce waste generation during production.

In summary, ethyl 2-imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide represents a cutting-edge compound with multifaceted applications. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its value in advancing therapeutic innovation. As interest in small-molecule modulators grows, this compound is poised to play a pivotal role in next-generation drug development.